2-(4-((1-benzyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[4-[(1-benzylbenzimidazol-2-yl)methyl]piperazin-1-yl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C29H33N5O3/c1-36-23-12-13-25(27(18-23)37-2)31-29(35)21-33-16-14-32(15-17-33)20-28-30-24-10-6-7-11-26(24)34(28)19-22-8-4-3-5-9-22/h3-13,18H,14-17,19-21H2,1-2H3,(H,31,35)
• InChI Key: JNQITDXOGBDZFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CN2CCN(CC2)CC3=NC4=CC=CC=C4N3CC5=CC=CC=C5)OC
• Molecular Formula: C29H33N5O3
• Molecular Weight: 499.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzimidazole, a piperazine, and an acetamide group. The presence of these groups suggests that the compound could have interesting biological activities, as both benzimidazoles and piperazines are found in a variety of pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzimidazole and piperazine rings are likely to be planar, while the acetamide group could adopt different conformations depending on the specific environment of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzimidazole and piperazine rings could influence its solubility, while the acetamide group could affect its acidity.

Scientific Research Applications

Anticancer Agents: Imidazole derivatives have shown promising anticancer activity. .

Antimicrobial Properties: Imidazoles exhibit antimicrobial effects against bacteria, fungi, and parasites. .

Immunology and Vaccine Adjuvants

Imidazoles can modulate immune responses. Consider the following application:

• Vaccine Adjuvants : Toll-like receptor 7 (TLR7) ligands enhance humoral and cellular immunity. .

Organic Synthesis and Catalysis

Imidazoles serve as versatile building blocks in organic synthesis. Here’s an application related to catalysis:

• Catalytic Reactions : Imidazole-containing compounds can act as ligands or organocatalysts. .

Material Science and Optoelectronics

Imidazole derivatives find applications in functional materials. Consider the following:

• .

Chemical Biology and Enzyme Inhibition

Imidazoles can interact with enzymes and biological targets. Here’s an application in chemical biology:

• Enzyme Inhibitors : Researchers explore imidazole derivatives as potential enzyme inhibitors. .

Other Potential Applications

While the above sections cover key areas, keep in mind that imidazole-based compounds often surprise researchers with novel applications. Further studies may reveal additional uses in fields such as materials science, biochemistry, and beyond.

Shabalin, D. A., & Camp, J. E. (2020). Recent advances in the synthesis of imidazoles. Organic & Biomolecular Chemistry, 18(21), 3988–4002. Link“Process Optimization of 1-Benzyl-2-Butyl-1H-imidazo[4,5-C]quinolin-4 …,” SSRN, 2020. Link

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Both benzimidazoles and piperazines are known to have a variety of biological activities, including antimicrobial, antiviral, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activities. This could include in vitro and in vivo studies to determine its potential as a pharmaceutical drug.